Cas no 10457-59-7 (Dibenz[a,j]acridine,14-(1-methylethyl)-)

• Product Name: Dibenz[a,j]acridine,14-(1-methylethyl)-
• CAS No: 10457-59-7
• MF: C₂₄H₁₉N
• MW: 321.414366006851
• CID: 199270
• PubChem ID: 25292
• Update Time: 2025-04-19

Dibenz[a,j]acridine,14-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Dibenz[a,j]acridine,14-(1-methylethyl)-
• 14-Isopropyldibenz[a,j]acridine
• 14-isopropyl-dibenz[a,j]acridine
• BRN 0274308
• 10457-59-7
• 10-Isopropyl-3,4,5,6-dibenzacridine [French]
• 10-Isopropyl-3,4,5,6-dibenzacridine
• 4-20-00-04466 (Beilstein Handbook Reference)
• DTXSID70146560
• DIBENZ(a,j)ACRIDINE, 14-ISOPROPYL-
• 14-Isopropyldibenz(a,j)acridine

• Inchi： 1S/C24H19N/c1-15(2)22-23-18-9-5-3-7-16(18)11-13-20(23)25-21-14-12-17-8-4-6-10-19(17)24(21)22/h3-15H,1-2H3
• InChI Key： OQSIGCIAKHVTIG-UHFFFAOYSA-N
• SMILES： N1C2C=CC3C=CC=CC=3C=2C(=C2C3C=CC=CC=3C=CC=12)C(C)C

Computed Properties

• Exact Mass: 321.151749610g/mol
• Monoisotopic Mass: 321.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.1192 (rough estimate)
• Boiling Point: 450.17°C (rough estimate)
• Refractive Index: 1.9000 (estimate)